Cas no 346455-67-2 (3-methyl-N-4-(morpholin-4-yl)phenyl-1-benzofuran-2-carboxamide)

• Product Name: 3-methyl-N-4-(morpholin-4-yl)phenyl-1-benzofuran-2-carboxamide
• CAS No: 346455-67-2
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 5416482
• Update Time: 2025-06-14

3-methyl-N-4-(morpholin-4-yl)phenyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(4-morpholin-4-ylphenyl)-1-benzofuran-2-carboxamide
• 3-methyl-N-4-(morpholin-4-yl)phenyl-1-benzofuran-2-carboxamide

• Inchi： 1S/C20H20N2O3/c1-14-17-4-2-3-5-18(17)25-19(14)20(23)21-15-6-8-16(9-7-15)22-10-12-24-13-11-22/h2-9H,10-13H2,1H3,(H,21,23)
• InChI Key： AELDAMOGYZQRRC-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(C)=C1C(NC1=CC=C(N2CCOCC2)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-methyl-N-4-(morpholin-4-yl)phenyl-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-methyl-N-4-(morpholin-4-yl)phenyl-1-benzofuran-2-carboxamide (CAS No. 346455-67-2)

3-methyl-N-4-(morpholin-4-yl)phenyl-1-benzofuran-2-carboxamide (CAS No. 346455-67-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the benzofuran class, which is known for its diverse biological activities. The presence of a morpholine moiety and a carboxamide group in its structure enhances its solubility and interaction with biological targets, making it a promising candidate for drug development.

Researchers have explored the potential of 3-methyl-N-4-(morpholin-4-yl)phenyl-1-benzofuran-2-carboxamide in various therapeutic areas, including inflammation, oncology, and neurology. Its mechanism of action is believed to involve modulation of specific signaling pathways, although further studies are required to elucidate its exact pharmacological profile. The compound's CAS No. 346455-67-2 is frequently searched in scientific databases, reflecting its growing relevance in the field of medicinal chemistry.

One of the key advantages of this compound is its structural versatility, which allows for modifications to optimize its pharmacokinetic properties. For instance, the morpholin-4-yl group can be replaced with other heterocycles to fine-tune its binding affinity and selectivity. Such modifications are often explored in drug discovery projects, where small changes in molecular structure can lead to significant improvements in efficacy and safety.

In recent years, the demand for benzofuran derivatives has surged, driven by their potential as multi-target agents in complex diseases like cancer and neurodegenerative disorders. 3-methyl-N-4-(morpholin-4-yl)phenyl-1-benzofuran-2-carboxamide is no exception, with studies highlighting its ability to interact with enzymes and receptors implicated in disease progression. This has led to increased interest from both academic and industrial researchers, as evidenced by the rising number of publications and patents referencing its CAS No. 346455-67-2.

From a synthetic chemistry perspective, the preparation of 3-methyl-N-4-(morpholin-4-yl)phenyl-1-benzofuran-2-carboxamide involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity, addressing common challenges in the production of complex heterocyclic compounds. These innovations are critical for scaling up synthesis to meet the needs of preclinical and clinical studies.

The compound's physicochemical properties, such as logP and solubility, have been characterized to assess its drug-likeness. These parameters are essential for predicting its behavior in biological systems and optimizing formulations for oral or parenteral administration. Additionally, computational modeling has been used to explore its molecular interactions, providing insights into its binding modes and potential off-target effects.

As the scientific community continues to investigate 3-methyl-N-4-(morpholin-4-yl)phenyl-1-benzofuran-2-carboxamide, its potential applications extend beyond traditional therapeutics. For example, it has been studied as a fluorescent probe for imaging applications, leveraging its benzofuran core's inherent photophysical properties. This dual functionality—therapeutic and diagnostic—positions it as a valuable tool in the emerging field of theranostics.

In conclusion, 3-methyl-N-4-(morpholin-4-yl)phenyl-1-benzofuran-2-carboxamide (CAS No. 346455-67-2) represents a compelling example of how structural innovation can drive advancements in biomedical research. Its multifaceted applications, coupled with ongoing synthetic and pharmacological studies, underscore its potential to contribute to the development of next-generation therapeutics. As interest in benzofuran-based compounds grows, this compound is poised to remain a focal point of scientific inquiry and innovation.